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Compound of Interest

Compound Name: Einecs 287-139-2

Cat. No.: B15186718

This guide provides critical safety, operational, and disposal information for researchers,
scientists, and drug development professionals handling Glutaraldehyde (Einecs 287-139-2).
Adherence to these protocols is essential for ensuring a safe laboratory environment.

Glutaraldehyde, also known as 1,5-pentanedial, is a potent biocide and tissue fixative.[1] While
effective, it poses significant health risks upon exposure, necessitating strict adherence to
safety protocols.[1] Dermatological and respiratory effects have been reported in exposed
personnel.[1]

Personal Protective Equipment (PPE)

A workplace hazard assessment is required to determine the appropriate PPE for specific tasks
involving glutaraldehyde.[2] The following table summarizes the recommended PPE for
handling this chemical.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15186718?utm_src=pdf-interest
https://www.benchchem.com/product/b15186718?utm_src=pdf-body
https://acpo.org.br/arquivos/pagina-biblioteca/agenda-marrom/substancias-quimicas/glutaraldeido/6-glutaraldeido-new-jersey.pdf
https://acpo.org.br/arquivos/pagina-biblioteca/agenda-marrom/substancias-quimicas/glutaraldeido/6-glutaraldeido-new-jersey.pdf
https://acpo.org.br/arquivos/pagina-biblioteca/agenda-marrom/substancias-quimicas/glutaraldeido/6-glutaraldeido-new-jersey.pdf
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15186718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category

Recommended Equipment

Material Specifications

Hand Protection

Chemical Protective Gloves
with long cuffs to protect the

forearm.[2]

Recommended: Butyl Rubber,
Nitrile, Viton®[3], Polyethylene.
[3][4] Not Recommended:
Latex, leather, cotton, or
stitched gloves are unsuitable.
[2] Polyvinyl chloride and
neoprene do not provide

adequate protection.[1]

Eye and Face Protection

Splash-proof goggles and/or a
full face shield.[1][3]

Surgical masks with eye

shields are not a substitute.[2]

Respiratory Protection

NIOSH-approved air-purifying
respirators with organic vapor

cartridges.[1]

Required if exposure may
exceed the Threshold Limit
Value-Ceiling (TLV-C).[1]
Surgical masks do not offer
protection against

glutaraldehyde vapors.[2]

Protective Clothing

Impervious chemical protective
apron, coveralls, lab coats, or

gowns with sleeve covers.[1]

[2]

Recommended:
Polypropylene[3],
Polyethylene, Polyvinyl
chloride, Viton™, Butyl
Rubber, Neoprene, Nitrile
rubber.[4]

Foot Protection

Impervious boots or shoes and

leg-coverings.[2]

Shoes should be constructed
of materials impervious to

glutaraldehyde.[2]

Operational Plans: Safe Handling and Storage

Ventilation:

o Glutaraldehyde should be used in well-ventilated, designated areas with a minimum of 10 air

changes per hour.[1]
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e Local exhaust ventilation, such as a laboratory fume hood with a capture velocity of at least
100 feet per minute, is ideal.[1][3]

Handling Procedures:
e Only trained personnel should handle glutaraldehyde.[5]
e Transport solutions in closed containers with tight-fitting lids.[5]

o When transferring, pour carefully to minimize splashing and keep containers covered as
much as possible.[5]

e Do not eat, drink, or smoke in areas where glutaraldehyde is handled.[3]
Storage:

o Store in tightly closed, properly labeled containers.[1][5]

o Keep in a cool, secure, and well-ventilated area.[1][5]

Emergency Procedures

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4] Do not
wear contact lenses when working with glutaraldehyde.[4]

Skin Contact: Immediately flush the contaminated skin with water for at least 15 minutes.[4] If
clothing is penetrated, remove it immediately and flush the skin with water.[4]

Inhalation: Move the exposed person to fresh air at once.[4]
Spills:
¢ Clean up spills promptly, wearing appropriate PPE.[2]

o Use absorbent granules for spills and place them in a lidded waste container.[2]

Disposal Plan
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Spent glutaraldehyde is considered hazardous waste and requires careful disposal to protect
human health and the environment.[6]

Neutralization:

o Before disposal, glutaraldehyde solutions should be neutralized.[6] Glycine-based products
are a common and approved method for neutralization.[6]

e A minimum of 25 grams of glycine (free base) should be used to neutralize one gallon of
solution, with a recommended neutralization time of at least one hour.

» Sodium bisulfate can also be used for neutralization but creates a toxic byproduct.[6][7]

Disposal:

NEVER dispose of untreated glutaraldehyde down the drain.[6]
 Dilution with water is not a substitute for neutralization and is prohibited.[6]

o After neutralization, check with your local Publicly Owned Treatment Works (POTW) to
determine if the solution can be disposed of in the sanitary sewer system with copious
amounts of cold water.[8] Some jurisdictions may prohibit this.[8]

» Empty containers should be rinsed with water and disposed of as normal waste, according to
the product label instructions.[1]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate
Personal Protective Equipment when handling glutaraldehyde.
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Caption: PPE Selection Workflow for Glutaraldehyde Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Guide for Glutaraldehyde
(Einecs 287-139-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15186718#personal-protective-equipment-for-
handling-einecs-287-139-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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